Cas no 1186658-27-4 (7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one)

• Product Name: 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• CAS No: 1186658-27-4
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• MDL: MFCD29913866
• CID: 4561852
• PubChem ID: 66890084
• Update Time: 2025-06-09

7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• XJLPRCAEEWZDII-UHFFFAOYSA-N
• SY060524
• 7-Bromo-1-methyl-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• SCHEMBL1054355
• AKOS023567870
• CS-12520
• DB-207901
• AC2168
• CS-0098306
• MFCD29913866
• 1186658-27-4
• 7-bromo-1-methylpyrido[2,3-b][1,4]oxazin-2-one
• 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

• MDL： MFCD29913866
• Inchi： 1S/C8H7BrN2O2/c1-11-6-2-5(9)3-10-8(6)13-4-7(11)12/h2-3H,4H2,1H3
• InChI Key： XJLPRCAEEWZDII-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)N(C)C(CO2)=O

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1

Additional information on 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 1186658-27-4): A Comprehensive Overview

7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 1186658-27-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-b][1,4]oxazines, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

The molecular structure of 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is characterized by a pyridine ring fused with an oxazine ring, with a bromine atom at the 7-position and a methyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one in cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

The anti-inflammatory potential of 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one has also been explored in preclinical studies. Research conducted at the University of California has shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to the compound's ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The synthesis of 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one has been extensively studied in the literature. One common synthetic route involves the reaction of 6-bromonicotinic acid with 2-aminoethanol to form an intermediate amide, which is then cyclized under appropriate conditions to yield the desired product. This synthetic method is highly efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one have been thoroughly characterized. The compound is a white crystalline solid with a melting point ranging from 95°C to 98°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for various pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have indicated that 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one has a favorable safety profile. In vitro cytotoxicity assays have shown that the compound is non-toxic to normal human cells at therapeutic concentrations. However, further in vivo studies are required to fully evaluate its safety and efficacy in humans.

The future prospects for 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one are promising. Ongoing clinical trials are investigating its potential as a novel therapeutic agent for various diseases. Additionally, researchers are exploring structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties and enhance its therapeutic potential.

In conclusion, 7-Bromo-1-methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 1186658-27-4) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds great potential to contribute significantly to the treatment of various diseases.